Cas no 1021062-55-4 (N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}-2-phenoxyacetamide)

• Product Name: N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}-2-phenoxyacetamide
• CAS No: 1021062-55-4
• MF: C₁₉H₁₈N₄O₃
• MW: 350.371223926544
• CID: 5748579
• PubChem ID: 42142526
• Update Time: 2025-07-09

N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}-2-phenoxyacetamide
• N-[2-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)ethyl]-2-phenoxyacetamide
• F5230-0057
• 1021062-55-4
• AKOS024501707
• N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)-2-phenoxyacetamide

• Inchi： 1S/C19H18N4O3/c24-18(14-26-16-6-2-1-3-7-16)21-11-12-23-19(25)9-8-17(22-23)15-5-4-10-20-13-15/h1-10,13H,11-12,14H2,(H,21,24)
• InChI Key： YMUQKWLKGDRHIE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(NCCN1C(C=CC(C2C=NC=CC=2)=N1)=O)=O

Computed Properties

• Exact Mass: 350.13789045g/mol
• Monoisotopic Mass: 350.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.9Ų

Additional information on N-{2-[6-oxo-3-(pyridin-3-yl)-1,6-dihydropyridazin-1-yl]ethyl}-2-phenoxyacetamide

N-{2-[6-Oxo-3-(Pyridin-3-Yl)-1,6-Dihydropyridazin-1-Yl]Ethyl}-2-Phenoxyacetamide: A Comprehensive Overview

N-{2-[6-Oxo-3-(Pyridin-3-Yl)-1,6-Dihydropyridazin-1-Yl]Ethyl}-2-Phenoxyacetamide is a highly specialized compound with the CAS number 1021062-55-4. This compound belongs to the class of organic compounds known as acetamides, which are widely used in pharmaceuticals, agrochemicals, and other specialty chemicals. The structure of this compound is characterized by a phenoxy group attached to an acetamide moiety, which is further connected to a dihydropyridazine ring system. The dihydropyridazine ring contains a pyridine substituent at the 3-position and an oxo group at the 6-position, making it a unique and potentially bioactive structure.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex structures with high purity and yield. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving reaction conditions and reducing the use of hazardous reagents. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the dihydropyridazine ring system.

The pharmacological properties of N-{2-[6-Oxo-3-(Pyridin-3-Yl)-1,6-Dihydropyridazin-1-Yl]Ethyl}-2 Phenoxyacetamide have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various biological targets, including kinases and ion channels. Notably, this compound has shown promising activity in inhibiting certain enzymes associated with inflammatory diseases and neurodegenerative disorders. For example, a study published in 2023 highlighted its ability to suppress the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation.

In addition to its pharmacological applications, this compound has also been investigated for its potential in agrochemicals. Its ability to inhibit plant pathogenic enzymes makes it a candidate for developing novel pesticides and fungicides. Recent research has focused on optimizing its stability under environmental conditions to enhance its efficacy in agricultural settings.

The structural uniqueness of N-{2-[6-Oxo-3-(Pyridin-3-Yl)-1,6-Dihydropyridazin -1-Yl]Ethyl}-2 Phenoxyacetamide offers opportunities for further chemical modifications to enhance its bioavailability and selectivity. Researchers are actively exploring strategies such as bioisosteric replacements and prodrug designs to improve its therapeutic index. For instance, the replacement of the phenoxy group with other electron-withdrawing groups has been proposed to enhance its metabolic stability.

In conclusion, N-{2-[6-Oxo -3-(Pyridin -3 -Yl) -1 ,6 -Dihydro pyridazin - 1 -Yl ] Ethyl } - 2 Phenoxy acetamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable lead compound for drug discovery and development. As research continues to unravel its full potential, this compound is expected to contribute significantly to the advancement of therapeutic interventions for various diseases.